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Compound of Interest

Compound Name: Mal-PEG12-acid

Cat. No.: B8106413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the theoretical molecular weight of Mal-
PEG12-acid, a heterobifunctional crosslinker commonly utilized in bioconjugation and drug
delivery applications. This document outlines the precise chemical formula, elemental
composition, and a step-by-step calculation of its molecular weight.

Chemical Identity and Formula

Mal-PEG12-acid is a polyethylene glycol (PEG) derivative containing a maleimide group at one
terminus and a carboxylic acid group at the other, connected by a 12-unit ethylene glycol chain.
The maleimide group facilitates covalent linkage with thiol-containing molecules, such as
cysteine residues in proteins, while the carboxylic acid end allows for conjugation to primary
amines.

Based on a comprehensive review of chemical supplier data, the definitive molecular formula
for Mal-PEG12-acid has been determined to be:

C31Hs5NO16[1][2][3]

It is crucial to distinguish Mal-PEG12-acid from a related compound, Mal-amido-PEG12-acid.
The latter incorporates an additional amide linkage, resulting in a different chemical formula
(CsaHeoN2017) and, consequently, a higher molecular weight of approximately 768.9 g/mol .[4]
[5] This guide focuses exclusively on Mal-PEG12-acid.
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Theoretical Molecular Weight Calculation

The theoretical molecular weight is calculated by summing the atomic weights of all atoms
present in the molecular formula. The atomic weights used for this calculation are the standard
atomic weights of the constituent elements: Carbon (C), Hydrogen (H), Nitrogen (N), and
Oxygen (O).

The table below provides a detailed breakdown of the calculation:

Atomic Weight  Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 31 12.011 372.341
Hydrogen H 55 1.008 55.440
Nitrogen N 1 14.007 14.007
Oxygen O 16 15.999 255.984
Total 697.772

Therefore, the theoretical molecular weight of Mal-PEG12-acid is 697.772 g/mol . Commercial
suppliers often list this value as approximately 697.77 g/mol or 697.8 g/mol .

Molecular Structure

The structural arrangement of Mal-PEG12-acid is critical to its function as a linker. The
following diagram illustrates the connectivity of the maleimide, the PEG12 spacer, and the
terminal carboxylic acid.
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Caption: Chemical structure of Mal-PEG12-acid.

Experimental Considerations

While the theoretical molecular weight provides a precise value, it is important to note that the
experimentally determined molecular weight may vary slightly due to isotopic distribution. For
most applications in drug development and bioconjugation, the monoisotopic mass or the
average molecular weight is used. The value calculated here represents the average molecular
weight.

Conclusion

This technical guide has established the theoretical molecular weight of Mal-PEG12-acid to be
697.772 g/mol , based on its chemical formula of C31HssNO1e. Understanding the precise
molecular weight is fundamental for accurate stoichiometric calculations in conjugation
reactions, ensuring the efficient and reproducible synthesis of antibody-drug conjugates,
PEGylated proteins, and other targeted therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b8106413?utm_src=pdf-custom-synthesis
https://precisepeg.com/products/mal-peg12-acid
https://broadpharm.com/product/bp-24124
https://axispharm.com/product/mal-peg12-acid/
https://axispharm.com/product/mal-amido-peg12-acid/
https://broadpharm.com/product/bp-22215
https://www.benchchem.com/product/b8106413#theoretical-molecular-weight-of-mal-peg12-acid
https://www.benchchem.com/product/b8106413#theoretical-molecular-weight-of-mal-peg12-acid
https://www.benchchem.com/product/b8106413#theoretical-molecular-weight-of-mal-peg12-acid
https://www.benchchem.com/product/b8106413#theoretical-molecular-weight-of-mal-peg12-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8106413?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

